![molecular formula C6H14ClNO2S B6197474 rac-imino(methyl)[(1r,3r)-3-(hydroxymethyl)cyclobutyl]-lambda6-sulfanone hydrochloride, trans CAS No. 2680525-03-3](/img/no-structure.png)
rac-imino(methyl)[(1r,3r)-3-(hydroxymethyl)cyclobutyl]-lambda6-sulfanone hydrochloride, trans
Description
Molecular Structure Analysis
The molecular structure of this compound is not provided in the available resources .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the available resources .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the available resources .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-imino(methyl)[(1r,3r)-3-(hydroxymethyl)cyclobutyl]-lambda6-sulfanone hydrochloride, trans involves the reaction of a cyclobutanone derivative with a sulfonamide and a reducing agent to form the desired product.", "Starting Materials": [ "Cyclobutanone", "Sulfonamide", "Reducing agent", "Methylamine", "Hydrochloric acid", "Solvents" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with a sulfonamide in the presence of a solvent to form an intermediate.", "Step 2: The intermediate is then reduced using a reducing agent to form a cyclobutanol derivative.", "Step 3: Methylamine is added to the cyclobutanol derivative to form an imine intermediate.", "Step 4: The imine intermediate is then reacted with hydrochloric acid to form the final product, rac-imino(methyl)[(1r,3r)-3-(hydroxymethyl)cyclobutyl]-lambda6-sulfanone hydrochloride, trans." ] } | |
CAS No. |
2680525-03-3 |
Molecular Formula |
C6H14ClNO2S |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
